Cas no 34725-07-0 (5-(4-chlorophenyl)-2-oxo-N-(propan-2-yl)-1,3-oxazolidine-3-carboxamide)

• Product name: 5-(4-chlorophenyl)-2-oxo-N-(propan-2-yl)-1,3-oxazolidine-3-carboxamide
• CAS No: 34725-07-0
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 1470301
• PubChem ID: 214985

5-(4-chlorophenyl)-2-oxo-N-(propan-2-yl)-1,3-oxazolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-2-oxo-N-(propan-2-yl)-1,3-oxazolidine-3-carboxamide
• 5-(4-chlorophenyl)-2-oxo-N-propan-2-yl-1,3-oxazolidine-3-carboxamide
• 3-Oxazolidinecarboxamide, 5-(4-chlorophenyl)-N-(1-methylethyl)-2-oxo-
• 5-(4-Chlorophenyl)-2-oxo-N-(propan-2-yl)-1,3-oxazolidine-3-carboximidic acid
• 5-(4-Chlorophenyl)-N-(1-methylethyl)-2-oxo-3-oxazolidinecarboxamide
• DTXSID70956202
• 34725-07-0

• Inchi： InChI=1S/C13H15ClN2O3/c1-8(2)15-12(17)16-7-11(19-13(16)18)9-3-5-10(14)6-4-9/h3-6,8,11H,7H2,1-2H3,(H,15,17)
• InChI Key： KBDXRLYAMUDHBJ-UHFFFAOYSA-N
• SMILES： CC(C)NC(=O)N1CC(OC1=O)C2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 282.07725
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64